Cas no 1241475-32-0 (Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate)

• Product Name: Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate
• CAS No: 1241475-32-0
• MF: C₂₀H₁₇ClN₂O₄
• MW: 384.812984228134
• CID: 6204673
• PubChem ID: 46601523
• Update Time: 2025-06-23

Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26598552
• AKOS033682847
• 1241475-32-0
• ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate
• ethyl 2-[(2-chloropyridine-4-carbonyl)oxymethyl]-4-methylquinoline-3-carboxylate
• Z194433032
• Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate

• Inchi： 1S/C20H17ClN2O4/c1-3-26-20(25)18-12(2)14-6-4-5-7-15(14)23-16(18)11-27-19(24)13-8-9-22-17(21)10-13/h4-10H,3,11H2,1-2H3
• InChI Key： ZFYFCHJGBIPJGY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(=O)OCC1C(C(=O)OCC)=C(C)C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 384.0876847g/mol
• Monoisotopic Mass: 384.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate

Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate (CAS No. 1241475-32-0): A Comprehensive Overview

Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate, identified by its CAS number 1241475-32-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural complexity of this molecule, featuring a quinoline core adorned with functional groups such as ester, carbonyl, and chloropyridine moieties, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate can be broken down into several key functional components. The quinoline ring itself is a well-studied heterocyclic system that exhibits notable pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a methyl group at the 4-position and an ester group at the 3-position further modulates the electronic and steric properties of the molecule, potentially enhancing its binding affinity to biological targets.

One of the most intriguing aspects of this compound is its connection to 2-chloropyridine-4-carbonyloxy moiety. Chloropyridine derivatives are widely recognized for their role as intermediates in the synthesis of various bioactive molecules. The carbonyloxy group not only introduces a polar region into the molecule but also serves as a potential site for further chemical modifications, enabling the development of more complex derivatives with tailored biological activities.

The ester functionality in Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate adds another layer of versatility to its chemical profile. Ester groups are commonly found in pharmaceuticals due to their stability and ability to participate in various biochemical reactions. This feature makes the compound a valuable scaffold for exploring novel drug candidates that could interact with enzymes or receptors in a targeted manner.

In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents. Several studies have highlighted the antimicrobial properties of quinolines, particularly against resistant bacterial strains. The incorporation of additional functional groups such as chloropyridine and ester moieties aims to enhance these properties while expanding the spectrum of activity against other pathogens.

The synthesis of Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative methodologies in developing new drug entities.

From a computational chemistry perspective, Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level, providing insights into its mechanism of action. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can predict how this compound might bind to enzymes or receptors, thereby guiding the design of more effective derivatives.

The pharmacological evaluation of Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate has revealed several promising activities. Preliminary in vitro assays have demonstrated its efficacy against various bacterial strains, including those resistant to conventional antibiotics. Additionally, it has shown potential inhibitory effects on certain enzymes implicated in cancer progression. These findings underscore the therapeutic relevance of this compound and justify further exploration in preclinical models.

In conclusion, Ethyl 2-[(2-chloropyridine-4-carbonyloxy)methyl]-4-methylquinoline-3-carboxylate (CAS No. 1241475-32-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for future drug development efforts. As research continues to uncover new applications for quinoline derivatives, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.